Cas no 81246-35-7 ((5-Nitro-1H-imidazol-4-yl)methanol)
81246-35-7 structure
Product Name:(5-Nitro-1H-imidazol-4-yl)methanol
CAS No:81246-35-7
MF:C4H5N3O3
MW:143.100800275803
CID:708026
PubChem ID:86316542
Update Time:2025-04-19
(5-Nitro-1H-imidazol-4-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (5-Nitro-1H-imidazol-4-yl)methanol
- (4-Nitro-1H-imidazol-5-yl)methanol
- 1H-Imidazole-4-methanol,5-nitro-
- DTXSID80516119
- AKOS006355018
- AKOS032949246
- 81246-35-7
- AKOS016005733
-
- Inchi: 1S/C4H5N3O3/c8-1-3-4(7(9)10)6-2-5-3/h2,8H,1H2,(H,5,6)
- InChI Key: GBBKXKSJYULCBY-UHFFFAOYSA-N
- SMILES: OCC1=C([N+](=O)[O-])NC=N1
Computed Properties
- Exact Mass: 143.03309103g/mol
- Monoisotopic Mass: 143.03309103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 94.7Ų
Experimental Properties
- PSA: 94.73000
- LogP: 0.33340
(5-Nitro-1H-imidazol-4-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM186835-1g |
(5-nitro-1H-imidazol-4-yl)methanol |
81246-35-7 | 95% | 1g |
$1075 | 2021-08-05 | |
| Chemenu | CM186835-1g |
(5-nitro-1H-imidazol-4-yl)methanol |
81246-35-7 | 95% | 1g |
$1129 | 2024-07-23 | |
| Alichem | A069004914-1g |
(5-Nitro-1H-imidazol-4-yl)methanol |
81246-35-7 | 95% | 1g |
$1161.50 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1618796-1g |
(5-Nitro-1H-imidazol-4-yl)methanol |
81246-35-7 | 98% | 1g |
¥12096.00 | 2024-07-28 | |
| Crysdot LLC | CD11053422-1g |
(5-Nitro-1H-imidazol-4-yl)methanol |
81246-35-7 | 95+% | 1g |
$1141 | 2024-07-18 |
(5-Nitro-1H-imidazol-4-yl)methanol Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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